Cas no 941953-75-9 (4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 941953-75-9
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 6094388
• PubChem ID: 16828120
• Update Time: 2025-05-21

4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• Benzamide, 4-methoxy-N-[1,2,3,4-tetrahydro-1-(2-methylpropyl)-2-oxo-6-quinolinyl]-
• 941953-75-9
• AKOS024645091
• F2384-0376
• N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-methoxybenzamide
• VU0490819-1
• 4-methoxy-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• Inchi： 1S/C21H24N2O3/c1-14(2)13-23-19-10-7-17(12-16(19)6-11-20(23)24)22-21(25)15-4-8-18(26-3)9-5-15/h4-5,7-10,12,14H,6,11,13H2,1-3H3,(H,22,25)
• InChI Key： BSQPUCVNYHIYSW-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC(C)C)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 519.3±50.0 °C(Predicted)
• pka: 13.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Comprehensive Guide to 4-Methoxy-N-1-(2-Methylpropyl)-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Ylbenzamide (CAS No. 941953-75-9)

4-Methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 941953-75-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure, is widely studied for its potential applications in drug development and biochemical studies. Researchers and industry professionals often seek detailed information about its properties, synthesis, and applications, making it a topic of interest in scientific discussions.

The chemical structure of 4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide features a tetrahydroquinoline core, which is a common scaffold in medicinal chemistry. The presence of a methoxy group and a benzamide moiety enhances its potential for interaction with biological targets. This compound is particularly relevant in the context of drug discovery and pharmacological research, where its derivatives may exhibit promising bioactivity.

One of the key reasons for the growing interest in CAS No. 941953-75-9 is its potential role in addressing modern healthcare challenges. For instance, researchers are exploring its applications in the development of novel therapeutic agents for conditions such as inflammation and metabolic disorders. The compound's structural versatility allows for modifications that can optimize its efficacy and safety profiles, making it a valuable candidate for further study.

In addition to its pharmaceutical applications, 4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is also of interest in material science. Its unique chemical properties may contribute to the development of advanced materials with specific functionalities. For example, it could be used in the synthesis of organic semiconductors or photovoltaic materials, which are critical for renewable energy technologies.

The synthesis of CAS No. 941953-75-9 involves multi-step organic reactions, often starting from readily available precursors. Researchers have developed various synthetic routes to optimize yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical and industrial applications. Detailed protocols for its synthesis are frequently sought after in academic and industrial laboratories.

From a market perspective, the demand for 4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is expected to grow, driven by its potential applications in drug development and advanced materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and pharmaceutical firms. Its commercial availability facilitates further exploration and innovation in various scientific fields.

Safety and handling of CAS No. 941953-75-9 are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. Researchers are advised to consult material safety data sheets (MSDS) and adhere to guidelines for handling organic compounds.

In conclusion, 4-methoxy-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 941953-75-9) represents a fascinating area of study with broad implications for pharmaceuticals and materials science. Its unique properties and potential applications make it a compound of significant interest to scientists and industry professionals alike. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.